Cas no 344256-56-0 (4-Piperidinone, 1-(phenylmethyl)-3-propyl-)

• Product name: 4-Piperidinone, 1-(phenylmethyl)-3-propyl-
• CAS No: 344256-56-0
• MF: C₁₅H₂₁NO
• MW: 231.33334
• CID: 1468016
• PubChem ID: 13016601

4-Piperidinone, 1-(phenylmethyl)-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(phenylmethyl)-3-propyl-
• SCHEMBL6042019
• AB91437
• 344256-56-0
• LREIAPHWNGPAPR-UHFFFAOYSA-N
• 1-benzyl-3-propylpiperidin-4-one
• 1-benzyl-3-n-propylpiperidin-4-one

• Inchi： InChI=1S/C15H21NO/c1-2-6-14-12-16(10-9-15(14)17)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3
• InChI Key： LREIAPHWNGPAPR-UHFFFAOYSA-N
• SMILES： CCCC1CN(CCC1=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 231.16243
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31